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Compound of Interest

Compound Name: 2,3,4-Trimethylbenzaldehyde

CAS No.: 34341-28-1

Cat. No.: B3424356

Get Quote

CAS: 34341-28-1 Formula: C₁₀H₁₂O Molecular Weight: 148.20 g/mol

Executive Summary
2,3,4-Trimethylbenzaldehyde (2,3,4-TMB) is a trisubstituted aromatic aldehyde characterized

by a dense steric environment around the formyl group. Unlike its symmetric isomer

mesitaldehyde (2,4,6-trimethylbenzaldehyde), 2,3,4-TMB possesses a unique "vicinal"

substitution pattern (1,2,3,4-substitution), creating a distinct electronic and steric profile.

While often overshadowed by its isomers in commodity chemical markets, 2,3,4-TMB has

emerged as a significant natural product marker in the essential oils of Eryngium and Ferulago

species, exhibiting potent antimicrobial activity. Synthetically, it serves as a challenging yet

valuable intermediate for constructing sterically crowded pharmaceutical scaffolds and

polysubstituted styrenes.

This guide details the physicochemical properties, regioselective synthesis, and application

spectrum of 2,3,4-TMB, designed for researchers requiring high-purity isolation or derivatization

of this compound.
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Chemical Identity & Physicochemical Profile
2,3,4-TMB is typically isolated as a pale yellow, viscous liquid with a characteristic aromatic

odor. Its high boiling point and lipophilicity dictate specific handling protocols during purification

(e.g., high-vacuum distillation).

Table 1: Physicochemical Properties
Property Value / Description Source/Note

CAS Number 34341-28-1 Registry

IUPAC Name 2,3,4-Trimethylbenzaldehyde Systematic

Molecular Formula C₁₀H₁₂O -

Molecular Weight 148.20 g/mol -

Physical State Liquid (at 25 °C) Experimental [1, 2]

Boiling Point
240–250 °C (est.[1][2] at 760

mmHg)

Extrapolated from GC

Retention Indices [3]

Density ~1.01 g/cm³ Predicted

Refractive Index ~1.55 Predicted

Solubility
Insoluble in water; Soluble in

EtOH, Et₂O, CHCl₃
Lipophilic character

GC Retention Index ~1331 (on non-polar columns) NIST Data [3]

Technical Note: The boiling point of 2,3,4-TMB is consistently higher than that of its isomer

2,4,6-trimethylbenzaldehyde (~237 °C). This is attributed to the "hemimellitene" substitution

pattern, which allows for slightly more efficient dipole-dipole stacking compared to the sterically

shielding "mesitylene" pattern of the 2,4,6-isomer.
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Synthesis & Manufacturing
The primary challenge in synthesizing 2,3,4-TMB is achieving regioselectivity. The starting

material, 1,2,3-trimethylbenzene (hemimellitene), has two open sites for electrophilic attack:

position 4 and position 5.

Regioselectivity Mechanism
The formylation of 1,2,3-trimethylbenzene overwhelmingly favors the 4-position due to the

cooperative directing effects of the methyl groups:

C1-Methyl: Directs ortho (to C2, C6) and para (to C4).

C3-Methyl: Directs ortho (to C2, C4) and para (to C6).

C2-Methyl: Directs ortho (to C1, C3) and para (to C5).

Result: Position 4 is activated by the ortho effect of the C3-methyl and the para effect of the

C1-methyl. Position 5 is only activated by the para effect of the C2-methyl and is meta to the

other two. Consequently, electrophilic attack occurs selectively at C4, yielding 2,3,4-TMB as the

major product (>90% selectivity).

Experimental Protocol: Rieche Formylation
The Rieche formylation (using dichloromethyl methyl ether and TiCl₄) is the preferred

laboratory method due to mild conditions and high yields compared to the Gattermann-Koch

reaction.

Reagents:

1,2,3-Trimethylbenzene (Hemimellitene)

Dichloromethyl methyl ether (DCME)

Titanium tetrachloride (TiCl₄)

Dichloromethane (DCM) - Anhydrous

Step-by-Step Procedure:
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Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar,

addition funnel, and nitrogen inlet.

Solvation: Charge the flask with 1,2,3-trimethylbenzene (12.0 g, 0.1 mol) and anhydrous

DCM (150 mL). Cool the solution to 0 °C in an ice bath.

Catalyst Addition: Carefully add TiCl₄ (22 mL, 0.2 mol) dropwise over 15 minutes. The

solution will darken (yellow/orange complex formation).

Formylation: Add dichloromethyl methyl ether (11.5 g, 0.1 mol) dropwise over 20 minutes,

maintaining the temperature below 5 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by

TLC (Hexane/EtOAc 9:1) for the disappearance of the starting arene.

Quench: Pour the reaction mixture slowly onto 200 g of crushed ice/water with vigorous

stirring.

Extraction: Separate the organic layer.[3] Extract the aqueous layer twice with DCM (2 x 50

mL).

Purification: Wash combined organics with saturated NaHCO₃ and brine. Dry over MgSO₄

and concentrate in vacuo.

Isolation: Purify the residue via vacuum distillation (approx. 110–115 °C at 10 mmHg) or

flash chromatography (Silica, 0-5% EtOAc in Hexane) to yield 2,3,4-
trimethylbenzaldehyde.

Synthetic Pathway Diagram
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Figure 1: Regioselective synthesis of 2,3,4-trimethylbenzaldehyde via Rieche formylation.

The C4 position is electronically favored over C5.

Natural Occurrence & Biological Activity[4][5]
Unlike many synthetic intermediates, 2,3,4-TMB is a validated natural product. It has been

identified as a major constituent in the essential oils of several Apiaceae species.

Sources:

Ferulago species: Found in the roots of Ferulago setifolia and Ferulago campestris [4, 5].

Eryngium species: A dominant component in the root oil of Eryngium campestre and

Eryngium maritimum [2, 6].

Biological Activity:

Antimicrobial: The essential oils containing high percentages of 2,3,4-TMB exhibit

significant activity against Gram-positive bacteria (Staphylococcus aureus) and fungi

(Candida albicans).

Mechanism: As a lipophilic aldehyde, it likely disrupts cell membrane integrity and

interferes with enzymatic functions via Schiff base formation with membrane proteins.

Pharmaceutical Applications
While often confused with 2,3-dimethylbenzaldehyde (the precursor for Medetomidine), 2,3,4-

TMB serves as a specialized building block for:

Steric Probes: Used to synthesize "trimethyl" analogs of bioactive phenyl-imidazoles to test

the steric tolerance of receptor binding pockets (e.g., alpha-2 adrenergic receptors).

Polysubstituted Styrenes: Converted via Wittig olefination to 2,3,4-trimethylstyrene, a

monomer for specialized polymers with high glass transition temperatures.

Chalcone Synthesis: Condensation with acetophenones yields sterically crowded chalcones,

which are screened for anti-inflammatory and anticancer properties.
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Safety & Handling (SDS Summary)
GHS Classification:

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage:

Store under an inert atmosphere (Nitrogen/Argon) to prevent oxidation to 2,3,4-

trimethylbenzoic acid.

Keep in a cool, dry place away from strong oxidizers and bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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